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Compound of Interest

Compound Name: Methyl 3-chlorobutanoate

CAS No.: 817-76-5

Cat. No.: B3057503

Get Quote

Methyl 3-chlorobutanoate is an organic compound with the molecular formula C₅H₉ClO₂.[1][2]

[3] Structurally, it is the methyl ester of 3-chlorobutanoic acid. The molecule's significance in

synthetic chemistry is derived from its bifunctional nature, possessing both a reactive ester

group and a secondary alkyl chloride. Crucially, the carbon atom to which the chlorine is

attached (C3) is a stereocenter, meaning the molecule can exist as (R) and (S) enantiomers.

This chirality makes enantiomerically pure forms of methyl 3-chlorobutanoate highly valuable

building blocks in asymmetric synthesis, a cornerstone of modern drug discovery and

development.[4][5][6]

This guide offers a deep dive into the essential technical aspects of methyl 3-
chlorobutanoate, moving from its fundamental properties to practical, field-proven

methodologies for its synthesis and characterization, and finally exploring its synthetic

potential.

Physicochemical & Structural Properties
A precise understanding of a reagent's physical properties is fundamental to its effective use in

the laboratory. The key properties of methyl 3-chlorobutanoate are summarized below. The
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presence of the polar C-Cl and C=O bonds results in a higher boiling point than that of non-

polar alkanes of similar molecular weight, a consequence of dipole-dipole interactions and

London dispersion forces.[7]

Property Value Source(s)

Molecular Formula C₅H₉ClO₂ [1][2][3]

Molecular Weight 136.58 g/mol [2][3]

CAS Number 817-76-5 (for racemic) [1][3]

Appearance Colorless Liquid
[8] (Inferred from similar

compounds)

Density ~1.081 g/cm³ [3]

Boiling Point ~150 °C at 760 mmHg [3]

Flash Point ~48.1 °C [3]

Refractive Index (n20/D) ~1.417 [3]

Solubility
Slightly soluble in water,

soluble in organic solvents.
[8][9]

Synthesis: Electrophilic Addition to an α,β-
Unsaturated Ester
Causality of Synthetic Route Selection: The most direct and common laboratory-scale

synthesis of methyl 3-chlorobutanoate is the hydrochlorination of methyl crotonate. Methyl

crotonate is a readily available α,β-unsaturated ester. This route is favored because the

carbon-carbon double bond is susceptible to electrophilic addition. The reaction with hydrogen

chloride (HCl) proceeds via a carbocation intermediate, following Markovnikov's rule. In this

specific case, the secondary carbocation formed by the protonation of C2 is more stable than

the primary carbocation that would be formed by protonation at C3, leading to the desired 3-

chloro product.
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Synthesis Workflow

Methyl Crotonate +
Anhydrous HCl (gas or solution)

Reaction Vessel
(Inert Solvent, e.g., CH₂Cl₂)

Controlled Temperature (0°C to RT)

1. Addition

Aqueous Workup
(Wash with NaHCO₃, brine)

2. Quenching & Neutralization

Drying
(Anhydrous Na₂SO₄ or MgSO₄)

3. Water Removal

Purification
(Vacuum Distillation)

4. Solvent/Impurity Removal

Methyl 3-chlorobutanoate

5. Isolation

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of methyl 3-chlorobutanoate.

Detailed Experimental Protocol: Synthesis of Racemic
Methyl 3-chlorobutanoate
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This protocol describes a representative procedure for the synthesis of the racemic compound.

Reactor Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a

gas inlet adapter connected to a cylinder of anhydrous HCl gas (or a dropping funnel for an

HCl solution in ether), and a drying tube to protect from atmospheric moisture.

Reagent Charging: Dissolve methyl crotonate (e.g., 0.1 mol, 10.0 g) in a suitable anhydrous

solvent like dichloromethane (100 mL).

Reaction: Cool the solution to 0 °C in an ice bath. Slowly bubble anhydrous HCl gas through

the solution with vigorous stirring. Alternatively, add a saturated solution of HCl in anhydrous

diethyl ether dropwise. Monitor the reaction progress by Thin Layer Chromatography (TLC)

or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

Quenching and Workup: Once the starting material is consumed, carefully pour the reaction

mixture into a separatory funnel containing a cold, saturated aqueous solution of sodium

bicarbonate (NaHCO₃) to neutralize the excess HCl.

Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the

organic layers.

Washing and Drying: Wash the combined organic layers with brine (saturated NaCl solution)

to remove residual water. Dry the organic phase over anhydrous magnesium sulfate

(MgSO₄), filter, and collect the filtrate.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude oil is then purified by vacuum distillation to yield pure methyl 3-
chlorobutanoate.[3]

Spectroscopic Characterization: A Self-Validating
System
Trustworthiness through Analysis: The identity and purity of the synthesized product must be

rigorously confirmed. A combination of spectroscopic techniques provides a self-validating

system where each method corroborates the findings of the others, ensuring the structural

integrity of the final compound.[10][11][12]
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Spectroscopic Validation Logic

Mass Spec (MS)
Confirms: Molecular Weight

Isotopic Pattern (Cl)

Verified Structure:
Methyl 3-chlorobutanoate

Infrared (IR)
Confirms: Functional Groups

(C=O, C-Cl)

NMR (¹H, ¹³C)
Confirms: Carbon Skeleton

Connectivity

Click to download full resolution via product page

Caption: Logical flow for the structural validation of the target molecule.

Summary of Expected Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b3057503/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-a-bifunctional-synthon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Feature
Expected
Observation

Rationale

¹H NMR δ ≈ 1.6 ppm Doublet, 3H

Methyl group (CH₃) at

C4, split by the single

proton at C3.

δ ≈ 2.8 ppm
Doublet of doublets,

2H

Methylene protons

(CH₂) at C2, split by

the proton at C3.

δ ≈ 3.7 ppm Singlet, 3H

Ester methyl protons

(OCH₃), no adjacent

protons to cause

splitting.

δ ≈ 4.4 ppm Multiplet, 1H

Methine proton (CH)

at C3, split by protons

at C2 and C4.

¹³C NMR δ ≈ 25 ppm CH₃ C4 methyl carbon.

δ ≈ 45 ppm CH₂ C2 methylene carbon.

δ ≈ 52 ppm CH₃
OCH₃ ester methyl

carbon.

δ ≈ 55 ppm CH

C3 methine carbon

bearing the chlorine

atom (deshielded).

δ ≈ 170 ppm C

C1 ester carbonyl

carbon (highly

deshielded).

IR ~2950-3000 cm⁻¹ Strong
C-H stretching from

the alkyl groups.[13]

~1740 cm⁻¹ Strong, sharp

C=O stretching of the

saturated ester

functional group.
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~1170-1250 cm⁻¹ Strong
C-O stretching of the

ester.

~600-800 cm⁻¹ Medium-Strong C-Cl stretching.[13]

Mass Spec m/z = 136 & 138 Molecular Ion (M⁺)

Presence of two

peaks in an

approximate 3:1 ratio,

characteristic of a

molecule containing

one chlorine atom

(³⁵Cl and ³⁷Cl

isotopes).

m/z = 105, 107 M⁺ - OCH₃

Fragment

corresponding to the

loss of the methoxy

group.

m/z = 101 M⁺ - Cl

Fragment

corresponding to the

loss of the chlorine

atom.

Note: NMR chemical shifts (δ) are approximate and reported in ppm relative to TMS. IR

frequencies are in cm⁻¹.[14][15]

Chemical Reactivity and Applications in Drug
Development
Methyl 3-chlorobutanoate is a valuable intermediate precisely because of its predictable

reactivity. Its two primary functional groups can be addressed selectively or in sequence to

build molecular complexity.

Nucleophilic Substitution at C3: The carbon atom bonded to chlorine is electrophilic due to

the electronegativity of the chlorine atom.[7][9] It is susceptible to Sₙ2 reactions with a variety

of nucleophiles (e.g., azides, cyanides, amines, thiols), allowing for the introduction of

diverse functional groups at the C3 position. When using an enantiomerically pure starting
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material, these reactions often proceed with an inversion of stereochemistry, providing a

powerful tool for controlling the absolute configuration of a new stereocenter.[16]

Ester Manipulation: The ester group can undergo hydrolysis to the corresponding carboxylic

acid, reduction to the primary alcohol, or reaction with Grignard reagents to form tertiary

alcohols. This versatility allows for chain extension and functional group interconversion.

Role as a Chiral Synthon: In drug development, achieving high enantiomeric purity is critical, as

different enantiomers of a drug can have vastly different biological activities.[6][17] Enantiopure

(R)- or (S)-methyl 3-chlorobutanoate serves as a "chiral synthon"—a pre-made chiral building

block.[4][5] Incorporating this synthon into a larger molecule transfers its defined

stereochemistry into the final product, bypassing the need for difficult chiral separations or

complex asymmetric syntheses later in the sequence. For example, it can be used to

synthesize chiral γ-amino acids or chiral lactones, which are common motifs in biologically

active molecules.[17] The "methyl effect," or the strategic placement of methyl groups, can also

be used to modulate a molecule's conformation, solubility, and metabolic stability, all key

parameters in drug design.[18][19]

Synthetic Utility

Methyl 3-chlorobutanoate
(Chiral Synthon)

Nucleophilic Substitution
(e.g., + NaN₃, KCN)

Ester Hydrolysis
(e.g., + LiOH)

Ester Reduction
(e.g., + LiAlH₄)

Diverse C3-functionalized
Butanoates 3-Chlorobutanoic Acid 3-Chlorobutan-1-ol

Advanced Intermediates for
APIs, Agrochemicals
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Caption: Reactivity pathways for methyl 3-chlorobutanoate in synthesis.

Safety and Handling
While a specific, comprehensive Safety Data Sheet (SDS) for methyl 3-chlorobutanoate is

not widely available, safe handling procedures can be established based on its structural

similarity to other chlorinated esters and flammable liquids.[20][21][22]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat.[21][23]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[20][21]

Fire Safety: The compound has a relatively low flash point and should be treated as a

flammable liquid. Keep away from heat, sparks, and open flames.[3][23] Ensure proper

grounding of containers to prevent static discharge.[21]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents, acids, and bases.[20][22]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Conclusion
Methyl 3-chlorobutanoate stands as a testament to the power of simple, bifunctional

molecules in the complex world of chemical synthesis. Its value is rooted in its predictable

reactivity, the strategic importance of its stereocenter, and its utility as a foundational block for

constructing more elaborate, high-value molecules. For the medicinal chemist and the process

researcher alike, a thorough understanding of its properties, synthesis, and handling is

essential for unlocking its full potential in the pursuit of novel therapeutics and other advanced

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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